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Compound of Interest

Compound Name: Cholesteryl dodecyl carbonate
CAS No.: 15455-85-3
Cat. No.: B108526
Get Quote
. J

Physicochemical Architecture and Applications in Cholestosome Technology & Liquid Crystal
Systems

Executive Summary

Cholesteryl dodecyl carbonate (CDC), CAS 15455-85-3, is a non-amphiphilic lipid mesogen
combining a rigid steroid core with a flexible dodecyl (C12) carbonate tail. Unlike standard
cholesteryl esters, the carbonate linkage confers distinct hydrolytic stability and polarity profiles,
making CDC a critical component in the engineering of cholestosomes—Iliposome-independent
drug delivery vectors—and thermochromic liquid crystal (LC) sensors. This guide analyzes the
physicochemical behavior of CDC, detailing its synthesis, phase transition thermodynamics,
and its role in stabilizing lipid-drug conjugates against enzymatic degradation.

Chemical Identity & Molecular Architecture

CDC is characterized by a "rod-like" (calamitic) geometry essential for mesophase formation.
The molecule consists of three functional domains:
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e Rigid Core: The tetracyclic cholest-5-ene skeleton (steroid nucleus) provides mechanical
rigidity and optical chirality.

e Linker: The carbonate group (-O-CO-O-) introduces a dipole moment distinct from ester
linkages, influencing intermolecular forces and hydrolytic degradation rates.

» Flexible Tail: The dodecyl (lauryl) chain acts as a "solvent" for the rigid core, lowering the
melting point and enabling liquid crystalline behavior at accessible temperatures.

Property Specification

IUPAC Name Cholest-5-en-3p3-yl dodecyl carbonate
Molecular Formula CaoH7003

Molecular Weight ~599.0 g/mol

Melting Point ~62°C (Crystalline to Mesophase/Isotropic)

. Soluble in Chloroform, DCM, Benzene;
Solubility )
Insoluble in Water

Chirality Left-handed helix (Cholesteric phase)

Synthesis & Purification Protocol

While CDC can be synthesized via direct condensation, the Chloroformate Route is preferred
for high purity and yield, minimizing side reactions associated with direct esterification.

Reaction Mechanism

The synthesis proceeds via a nucleophilic substitution where the hydroxyl group of 1-
dodecanol attacks the carbonyl carbon of cholesteryl chloroformate.
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Figure 1: Synthetic pathway for Cholesteryl Dodecyl Carbonate via the chloroformate
intermediate.

Experimental Protocol

Reagents: Cholesteryl chloroformate (1.0 eq), 1-Dodecanol (1.1 eq), Pyridine (1.2 eq),
Dichloromethane (DCM, anhydrous).[1]

e Preparation: Dissolve 10 mmol of cholesteryl chloroformate in 50 mL anhydrous DCM under
nitrogen atmosphere.

o Addition: Cool to 0°C. Add 1-dodecanol dropwise.

o Catalysis: Add pyridine slowly to scavenge HCI. The reaction is exothermic; maintain
temperature <5°C.

e Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC
(Hexane:Ethyl Acetate 9:1).

o Workup: Wash organic layer with 1M HCI (to remove pyridine), then saturated NaHCOs, then
brine.

 Purification: Recrystallize from hot acetone or ethanol. The carbonate product will precipitate
as white waxy crystals upon cooling.

Physicochemical Properties: Phase Behavior
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CDC exhibits enantiotropic liquid crystalline behavior. Upon heating, it transitions from a
crystalline solid to a cholesteric (chiral nematic) mesophase before becoming an isotropic
liquid.

Thermodynamic Transitions

The carbonate linker typically lowers the phase transition temperatures compared to the
corresponding ester (cholesteryl dodecanoate) due to the altered bond angle and dipole.

o Solid State: Crystalline, highly ordered.

e Transition (Tm ~62°C): Melts into a Cholesteric Mesophase. The molecules align in layers
that twist helically.

o Clearing Point: Transition to Isotropic Liquid (Temperature varies with purity, typically >80°C).
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Figure 2: Thermotropic phase transition sequence of Cholesteryl Dodecyl Carbonate.

Applications in Drug Delivery: The Cholestosome

While liposomes rely on phospholipids, Cholestosomes are neutral, lipid-core vesicles formed
exclusively from cholesteryl esters and carbonates. CDC is a vital component here because its
melting point (~62°C) allows for the creation of vesicles that are solid at body temperature
(37°C) but can be processed at elevated temperatures.

Mechanism of Action

» Encapsulation: Hydrophobic drugs are dissolved in the molten CDC/Cholesteryl mixture.

e Formation: Upon sonication and cooling, the lipids form a supercooled smectic/cholesteric
shell or a solid lipid core.

 Stability: Unlike phospholipids, CDC is resistant to phospholipases and pH fluctuations in the
Gl tract. The carbonate bond degrades slowly via non-enzymatic hydrolysis or specific
esterase activity, providing sustained release.

lati ble: Chol :

Feature Standard Liposome CDC-Based Cholestosome
Primary Lipid Phospholipids (DSPC, POPC) Cholesteryl Carbonates/Esters
Surface Charge Zwitterionic/Charged Neutral (unless modified)

. . N High (Resistant to
Stability (Gl Tract) Low (Acid/Enzyme sensitive) )
phospholipase)

) Hydrophilic (Core), Amphiphilic ) N )
Drug Loading (B ) Lipophilic (Matrix/Shell)
ilayer

Release Trigger Membrane fusion/degradation Matrix erosion/Phase transition

Applications in Photonics & Sensors

CDC is used in Thermochromic Liquid Crystal (TLC) mixtures. By mixing CDC with cholesteryl
nonanoate or cholesteryl oleyl carbonate, researchers can tune the "pitch" of the helical
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structure.

Pitch (p): The distance for the helix to rotate 360°.
Color: Light is reflected when wavelength

(where
is the refractive index).

Temperature Sensitivity: As T increases, the pitch tightens (usually), shifting the reflected
color from Red

Blue.

Role of CDC: The dodecyl chain provides a specific "dilution" effect on the helix, shifting the
operational temperature range of the sensor mixture to higher regimes compared to shorter-
chain carbonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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